Cas no 17559-01-2 (1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)acrylate)

• Product Name: 1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)acrylate
• CAS No: 17559-01-2
• MF: C₁₂H₅F₁₇O₄
• MW: 536.138563871384
• MDL: MFCD16621322
• CID: 3033716
• PubChem ID: 56776444
• Update Time: 2025-10-31

1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)acrylate Chemical and Physical Properties

Names and Identifiers

• 1H,1H-2,5-二(三氟甲基)-3,6-二氧杂十一氟壬醇丙烯酸酯
• 1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl) acrylate
• 1H,1H-2,5-Di(trifluoromethyl)-3,6-dioxaundecafluorononanol acrylate
• 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(heptafluoropropoxy)propoxy]propyl prop-2-enoate
• [1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)] acrylate
• [2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]propyl] prop-2-enoate
• BBL101912
• STL555709
• AKOS016015586
• 17559-01-2
• DQIUCVXYBXGOCT-UHFFFAOYSA-N
• MS-20322
• NS00109774
• DTXSID20896523
• SCHEMBL13096929
• MFCD16621322
• 1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)acrylate

• MDL： MFCD16621322
• Inchi： 1S/C12H5F17O4/c1-2-4(30)31-3-5(13,8(17,18)19)32-12(28,29)7(16,10(23,24)25)33-11(26,27)6(14,15)9(20,21)22/h2H,1,3H2
• InChI Key： DQIUCVXYBXGOCT-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(OC(C(F)(F)F)(COC(C=C)=O)F)(F)F)OC(C(C(F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 535.9916374Da
• Monoisotopic Mass: 535.9916374Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 44.8

Experimental Properties

• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 262.2±40.0 ºC (760 Torr),
• Flash Point: 109.1±22.2 ºC,
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),

Additional information on 1H,1H-Perfluoro(2,5-dimethyl-3,6-dioxanonanoyl)acrylate

Perfluoro(2,5-Dimethyl-3,6-Dioxanonanoyl)Acrylate (CAS No. 17559-01-2): A Comprehensive Overview

Perfluoro(2,5-Dimethyl-3,6-Dioxanonanoyl)Acrylate (commonly referred to as PFDA) is a specialized fluorinated acrylate compound with the CAS registry number 17559-01-2. This compound has garnered significant attention in recent years due to its unique chemical properties and diverse applications across various industries. The molecule is characterized by its highly fluorinated structure, which imparts exceptional thermal stability, chemical resistance, and low surface energy. These attributes make it a valuable component in advanced materials and coatings.

The synthesis of PFDA involves a multi-step process that typically begins with the preparation of the perfluorinated alcohol precursor. Recent advancements in fluorination techniques have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of electrophilic fluorination and nucleophilic substitution reactions to optimize the synthesis pathway. These innovations have not only improved yield but also reduced the environmental footprint of the manufacturing process.

One of the most notable applications of PFDA is in the formulation of high-performance coatings and adhesives. Its low surface energy property makes it highly resistant to fouling and corrosion, which is particularly advantageous in marine and aerospace applications. Recent studies have demonstrated that coatings incorporating PFDA exhibit superior durability under extreme conditions, such as high temperatures and prolonged exposure to UV radiation.

In addition to its role in coatings, PFDA has found significant use in the electronics industry as a component in photoresists and dielectric materials. Its ability to form ultra-thin films with excellent dielectric properties has made it a key material in the development of advanced microelectronic devices. Researchers have also investigated its potential as a precursor for creating fluoropolymer thin films via techniques such as spin coating and spray deposition.

The environmental impact of PFDA has been a topic of interest in recent years. While it is not classified as a hazardous substance under current regulations, its persistence in certain environmental conditions has raised concerns among scientists. Studies are ongoing to evaluate its biodegradation pathways and potential long-term effects on ecosystems. Preliminary findings suggest that PFDA undergoes slow degradation under aerobic conditions but may persist longer in anaerobic environments.

From a regulatory perspective, PFDA is not currently designated as a controlled substance or a precursor for illicit activities. However, its production and use are subject to standard industrial safety guidelines to ensure worker protection and minimize environmental risks.

In conclusion, Perfluoro(2,5-Dimethyl-3,6-Dioxanonanoyl)Acrylate (CAS No. 17559-01-2) stands out as a versatile compound with promising applications across multiple sectors. Its unique chemical properties continue to drive innovative research aimed at enhancing its performance and expanding its utility in cutting-edge technologies.